Cas no 2917-96-6 (4-(methanesulfonyloxy)but-2-yn-1-yl methanesulfonate)

• Product Name: 4-(methanesulfonyloxy)but-2-yn-1-yl methanesulfonate
• CAS No: 2917-96-6
• MF: C₆H₁₀O₆S₂
• MW: 242.269999980927
• MDL: MFCD01656717
• CID: 265927
• PubChem ID: 18019
• Update Time: 2025-06-08

4-(methanesulfonyloxy)but-2-yn-1-yl methanesulfonate Chemical and Physical Properties

Names and Identifiers

• 2-Butyne-1,4-diol,1,4-dimethanesulfonate
• 2-butyne-1,4-diol, dimethanesulfonate
• 4-(methanesulfonyloxy)but-2-yn-1-yl methanesulfonate
• NSC 75141
• BRN 1878701
• Butyne-1,4-diol dimethanesulphonate, 2-
• Butyne-1,4-diol dimethanesulfonate, 2-
• SCHEMBL499731
• MCY7FLY6AH
• 2-Butyne-1, dimethanesulfonate
• but-2-yne-1,4-diyl dimethane-sulfonate
• NCIOpen2_004729
• 2-butyne-1,4-diol dimethanesulfonate
• 2-Butyne-1,4-diol, 1,4-dimethanesulfonate
• 2917-96-6
• 1,4-DIMETHANESULFONOXY-2-BUTYNE
• 4-[(methylsulfonyl)oxy]-2-butynyl methanesulfonate
• NSC75141
• WLN: WS1&O2UU2OSW1
• EN300-8656062
• UGPGBZBAORCFNA-UHFFFAOYSA-N
• DTXSID40183427
• CB2058
• NSC-75141
• 1,4-BIS(METHYLSULFONYLOXY)BUT-2-YNE

• MDL： MFCD01656717
• Inchi： 1S/C6H10O6S2/c1-13(7,8)11-5-3-4-6-12-14(2,9)10/h5-6H2,1-2H3
• InChI Key： UGPGBZBAORCFNA-UHFFFAOYSA-N
• SMILES： S(C)(=O)(=O)OCC#CCOS(C)(=O)=O

Computed Properties

• Exact Mass: 241.9919
• Monoisotopic Mass: 241.991879
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 104
• XLogP3: -0.9

Experimental Properties

• Density: 1.419 (estimate)
• Boiling Point: 162.5°C
• Flash Point: 246°C
• Refractive Index: 1.5630 (estimate)
• PSA: 86.74

Additional information on 4-(methanesulfonyloxy)but-2-yn-1-yl methanesulfonate

Comprehensive Overview of 4-(Methanesulfonyloxy)but-2-yn-1-yl Methanesulfonate (CAS No. 2917-96-6)

4-(Methanesulfonyloxy)but-2-yn-1-yl methanesulfonate, identified by its CAS number 2917-96-6, is a specialized chemical compound widely utilized in organic synthesis and pharmaceutical research. This bifunctional molecule features two methanesulfonate groups attached to a but-2-yn-1-yl backbone, making it a versatile intermediate for cross-coupling reactions and polymer chemistry. Its unique structure has garnered attention in the development of advanced materials and bioactive molecules, aligning with current trends in sustainable chemistry and precision medicine.

The compound’s methanesulfonyloxy groups are pivotal for its reactivity, enabling efficient nucleophilic substitutions and click chemistry applications. Researchers often explore its role in synthesizing alkyne-derived scaffolds, which are critical in drug discovery and agrochemical formulations. With the growing demand for high-purity intermediates, CAS 2917-96-6 is frequently referenced in patents and academic journals focusing on green synthesis and catalysis.

In the context of AI-driven drug design, 4-(methanesulfonyloxy)but-2-yn-1-yl methanesulfonate is highlighted for its compatibility with machine learning-optimized reaction pathways. Its properties are often queried in databases like PubChem and Reaxys, reflecting its relevance in computational chemistry. Additionally, its stability under mild conditions makes it a candidate for flow chemistry applications, a trending topic in industrial automation.

From an SEO perspective, common search queries include "synthesis of 4-(methanesulfonyloxy)but-2-yn-1-yl methanesulfonate" and "CAS 2917-96-6 safety data," underscoring the need for detailed technical profiles. Environmental concerns also drive searches for "biodegradable sulfonate derivatives," positioning this compound within discussions on eco-friendly solvents and circular economy initiatives.

Analytical techniques such as HPLC and NMR are essential for characterizing 2917-96-6, ensuring compliance with Good Manufacturing Practices (GMP). Its spectral data is often shared in open-access platforms, supporting collaborative research in open science movements. As regulatory frameworks evolve, documentation for REACH compliance further elevates its profile in global supply chains.

In summary, 4-(methanesulfonyloxy)but-2-yn-1-yl methanesulfonate bridges cutting-edge science and industrial applications, addressing contemporary challenges in material innovation and process optimization. Its multidisciplinary utility ensures sustained interest across academic and commercial sectors.